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Compound of Interest

Compound Name: c-di-AMP

Cat. No.: B159707 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety is

paramount. This guide provides essential, step-by-step safety and logistical information for the

handling and disposal of cyclic di-AMP (c-di-AMP), a bacterial second messenger increasingly

recognized for its role in regulating various cellular processes and its potential as a mucosal

adjuvant.[1] Adherence to these procedures will help ensure the safety of laboratory personnel

and the integrity of your research.

Operational Plan: From Receipt to Experimentation
Proper handling of c-di-AMP is crucial from the moment it arrives in the laboratory. The

following protocol outlines the necessary steps for safe management.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name and quantity on the label match your order.

The compound is typically shipped on gel packs to maintain its stability.[2]

2. Personal Protective Equipment (PPE):

Before handling the container, don the appropriate personal protective equipment. Standard

laboratory practice for handling non-volatile, solid chemical compounds in small quantities

suggests the following:
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves).

Body Protection: A standard laboratory coat is required.

3. Storage:

c-di-AMP is a solid, typically white to off-white or beige, and should be stored at -20°C for

long-term stability.[2][3]

Short-term exposure to ambient temperatures (up to one week) is generally acceptable.[2]

Store the compound away from incompatible materials, though specific incompatibilities are

not prominently listed in standard safety information.

4. Preparation of Stock Solutions:

All handling of the solid compound should be conducted in a designated area, such as a

chemical fume hood or a balance enclosure, to avoid inhalation of any fine powder.

c-di-AMP is soluble in water.[3][4] Prepare solutions by dissolving the solid in sterile,

nuclease-free water or a buffer appropriate for your experiment.

To avoid contamination, use sterile pipette tips and tubes.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

5. Use in Experiments:

When using c-di-AMP solutions, continue to wear the standard PPE.

Avoid direct contact with skin and eyes.

Minimize the generation of aerosols.

Disposal Plan: Managing c-di-AMP Waste
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Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure a safe laboratory environment.

1. Waste Segregation:

Segregate c-di-AMP waste from other waste streams.

Solid waste (e.g., contaminated weigh boats, pipette tips, gloves) should be collected in a

designated, clearly labeled hazardous waste container.

Aqueous waste containing c-di-AMP should be collected in a separate, sealed, and clearly

labeled container for liquid chemical waste.

2. Containerization:

Use waste containers that are compatible with the chemical waste.

Ensure containers are properly sealed to prevent leaks or spills.

Label all waste containers clearly with "Hazardous Waste" and the specific chemical

contents (cyclic di-AMP).

3. Disposal Procedure:

Follow your institution's and local regulations for the disposal of chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on the disposal of non-hazardous or minimally hazardous chemical waste.

Do not dispose of c-di-AMP waste down the drain or in the regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for c-di-AMP, which is essential for

proper handling and experimental planning.
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Property Value

Molecular Formula C₂₀H₂₄N₁₀O₁₂P₂ (free acid)

Molecular Weight 658.41 g/mol (free acid)

Appearance Solid; white to off-white/beige powder

Storage Temperature -20°C

Solubility Soluble in water (≥ 16 mM)

Purity ≥ 98% (HPLC)

Spectroscopic λmax 259 nm in Tris-HCl pH 7.5

Data sourced from various suppliers.[2][3]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for the safe handling of c-di-AMP in a

laboratory setting.
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Caption: Workflow for the safe handling of c-di-AMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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